2,4-Di(morpholin-4-yl)quinazoline

• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol
• IUPAC Name: 4-(2-morpholin-4-ylquinazolin-4-yl)morpholine
• InChI: InChI=1S/C16H20N4O2/c1-2-4-14-13(3-1)15(19-5-9-21-10-6-19)18-16(17-14)20-7-11-22-12-8-20/h1-4H,5-12H2
• InChI Key: WHNJDAQFFZAULV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC3=CC=CC=C32)N4CCOCC4

Description

2,4-Di(morpholin-4-yl)quinazoline is a useful research compound. Its molecular formula is C16H20N4O2 and its molecular weight is 300.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Eight grams of 2,4-dichloroquinazoline was cautiously added to 25 ml of morpholine; a vigorous reaction ensued upon mixing. After the initial reaction subsided, the mixture then was heated at 110° overnight. The reaction mixture was poured into water, and the resulting aqueous solution was extracted with several portions of ether. The combined ether extracts were washed with water, dried over anhydrous sodium sulfate, and filtered. The filtrate was evaporated to dryness and the residue was recrystallized from aqueous ethanol, giving 8 g of 2,4-bismorpholinoquinazoline; m.p. 172°-174°. The following analytical data were obtained: